Cas no 708-08-7 (4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime)
708-08-7 structure
Product Name:4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
CAS No:708-08-7
MF:C8H10N2O3
MW:182.176601886749
CID:570442
PubChem ID:135473061
Update Time:2025-04-19
4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
- (4Z)-4-[(Hydroxyamino)methylene]-5-(hydroxymethyl)-2-methyl-3(4H) -pyridinone
- pyridoxaloxime
- 5-21-13-00052 (Beilstein Handbook Reference)
- CHEMBL3277911
- Pyridoxal oxime
- 708-08-7
- NCGC00175872-01
- Oxime du pyridoxal [French]
- CCG-50781
- BRD-K38056763-001-01-8
- SR-01000640129-1
- BRN 0153114
- Oxime du pyridoxal
- 4-[(E)-hydroxyiminomethyl]-5-(hydroxymethyl)-2-methylpyridin-3-ol
- Isonicotinaldehyde, 3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime
- HMS1530L01
- Pyridoxal, oxime
- AKOS006243391
-
- Inchi: 1S/C8H10N2O3/c1-5-8(12)7(3-10-13)6(4-11)2-9-5/h2-3,11-13H,4H2,1H3/b10-3+
- InChI Key: QXKIIRAOFHLZMD-XCVCLJGOSA-N
- SMILES: OC1C(C)=NC=C(CO)C=1/C=N/O
Computed Properties
- Exact Mass: 182.0692
- Monoisotopic Mass: 182.069142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.9
- XLogP3: -0.3
Experimental Properties
- Density: 1.36
- Boiling Point: 362.1°C at 760 mmHg
- Flash Point: 172.8°C
- Refractive Index: 1.596
- PSA: 81.92
- LogP: -0.40460
4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Security Information
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26
- RTECS:UV1227100
-
Hazardous Material Identification:
4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
708-08-7 (4-Pyridinecarboxaldehyde,3-hydroxy-5-(hydroxymethyl)-2-methyl-, oxime) Related Products
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